5-bromo-1-(2-bromoethyl)-7-methyl-1H-indole-2,3-dione

• IUPAC Name: 5-bromo-1-(2-bromoethyl)-7-methylindole-2,3-dione
• InChI: InChI=1S/C11H9Br2NO2/c1-6-4-7(13)5-8-9(6)14(3-2-12)11(16)10(8)15/h4-5H,2-3H2,1H3
• InChI Key: BCWHJYKXPWMEAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N(C(=O)C2=O)CCBr)Br
• Molecular Formula: C11H9Br2NO2
• Molecular Weight: 347.00 g/mol

Description

Indole derivatives are a class of compounds that are ubiquitous in nature. They have a wide range of applications in the field of medicinal chemistry due to their versatility and unique physicochemical properties. They are the basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

The synthesis of indole derivatives often involves complex chemical reactions. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Chemical Reactions Analysis

Indole derivatives can undergo a variety of chemical reactions. For example, they can participate in free radical reactions, nucleophilic substitutions, and oxidation reactions.

Future Directions

Indole derivatives have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.